Cas no 879-13-0 (3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride)

• Product name: 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• CAS No: 879-13-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 4663603

3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• Z2507870671
• 3-amino-1-methyl-3,4-dihydroquinolin-2-one;hydrochloride
• 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

• Inchi： 1S/C10H12N2O.ClH/c1-12-9-5-3-2-4-7(9)6-8(11)10(12)13;/h2-5,8H,6,11H2,1H3;1H
• InChI Key： IXPKJDGJYDFJDU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CC2C=CC=CC=2N1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride: A Key Compound in Modern Pharmaceutical Research

3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride, with the CAS number 879-13-0, is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse pharmacological activities. Recent studies have highlighted its potential as a candidate for the development of novel therapeutics targeting neurodegenerative diseases, cancer, and inflammatory conditions. The structural complexity of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride provides a unique scaffold for exploring its interactions with biological targets, making it a critical subject in both academic and industrial research.

The chemical structure of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride is characterized by a nitrogen-containing heterocyclic ring system, specifically a tetrahydroquinoline core. The presence of an amino group at the 3-position and a methyl group at the 1-position contributes to its distinct chemical properties. The hydrochloride salt form enhances its solubility and stability, which are crucial factors in drug formulation. This compound's molecular weight and physicochemical properties, such as its pKa values and logP, have been extensively studied to understand its behavior in biological systems. These properties are essential for predicting its pharmacokinetic profile and bioavailability, which are key considerations in drug development.

Recent advancements in computational chemistry have enabled researchers to model the interactions between 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride and various biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for the acetylcholinesterase enzyme, a target implicated in Alzheimer's disease. The study utilized molecular docking simulations and in vitro assays to confirm its potential as a therapeutic agent for neurodegenerative disorders. These findings underscore the importance of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride in the design of novel acetylcholinesterase inhibitors.

Another area of interest is the role of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride in modulating inflammatory pathways. A 2022 study in Pharmacological Research reported that this compound exerts anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. The research team used cell culture models and animal studies to validate its efficacy in reducing inflammatory markers such as TNF-α and IL-6. These results suggest that 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride could be a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, the potential of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride in cancer therapy has been explored in recent years. A 2023 preclinical study published in Cancer Letters investigated its antitumor activity against breast cancer cells. The study found that the compound induces apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the PI3K/Akt signaling pathway. These findings highlight the compound's potential as a chemotherapeutic agent, although further clinical trials are needed to confirm its efficacy and safety in human patients.

From a synthetic perspective, the preparation of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride has been optimized to improve yield and purity. A 2021 article in Organic & Biomolecular Chemistry described a novel multistep synthesis route involving the coupling of aromatic amines with alkyl halides, followed by cyclization and hydrolysis steps. This method allows for the efficient production of the compound, which is essential for large-scale pharmaceutical applications. The optimization of synthetic protocols is crucial for reducing production costs and ensuring the availability of this compound for further research and development.

Despite its promising therapeutic potential, the use of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride is not without challenges. One of the primary concerns is its potential toxicity, which requires thorough evaluation through in vivo and in vitro assays. A 2022 review in Toxicology Reports emphasized the need for comprehensive toxicological studies to assess the safety profile of this compound. The study highlighted the importance of monitoring liver and kidney function in preclinical models, as these organs are commonly affected by xenobiotic compounds. These findings underscore the necessity of rigorous safety testing before advancing to clinical trials.

Furthermore, the development of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride as a therapeutic agent is being supported by advancements in drug delivery systems. Recent studies have explored the use of nanoparticles and liposomal formulations to enhance the bioavailability and reduce the systemic toxicity of this compound. A 2023 study in Advanced Drug Delivery Reviews demonstrated that encapsulating 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride in polymeric nanoparticles significantly improved its stability and targeting efficiency. These innovations are critical for translating laboratory findings into clinical applications, as they address key challenges in drug formulation and delivery.

In conclusion, 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride represents a significant advancement in the field of medicinal chemistry. Its structural versatility and diverse pharmacological activities make it a valuable candidate for the development of novel therapeutics. Ongoing research continues to uncover its potential in treating a wide range of diseases, from neurodegenerative disorders to cancer. As the field of pharmaceutical science progresses, the role of 3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one hydrochloride is expected to expand, contributing to the discovery of more effective and safer treatments for patients.